2-Amino-4-(4-chlorophenyl)-5,6-dimethylpyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-chlorophenyl)-5,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C14H12ClN3/c1-8-9(2)18-14(17)12(7-16)13(8)10-3-5-11(15)6-4-10/h3-6H,1-2H3,(H2,17,18)
• InChI Key: SDQCRGMBNXYSQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=C1C2=CC=C(C=C2)Cl)C#N)N)C
• Molecular Formula: C14H12ClN3
• Molecular Weight: 257.72 g/mol

Description

The compound “2-Amino-4-(4-chlorophenyl)-5,6-dimethylpyridine-3-carbonitrile” belongs to the class of organic compounds known as pyridines and derivatives. Pyridines are compounds containing a pyridine ring, which is a six-membered aromatic heterocycle with one nitrogen atom replacing a carbon atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the appropriate pyridine derivative. The specific reagents and conditions would depend on the exact structure of the starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the positions of the functional groups on the pyridine ring. The presence of the amino, chlorophenyl, dimethyl, and carbonitrile groups would all influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-donating and -withdrawing effects of the various substituents. The amino and dimethyl groups are generally electron-donating, while the chlorophenyl and carbonitrile groups are electron-withdrawing.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amino and carbonitrile groups could increase its solubility in polar solvents.

Scientific Research Applications

Structural and Co-Crystal Studies

• Researchers Asiri et al. (2011) studied a co-crystal involving a closely related compound, focusing on its structural properties. This work reveals insights into the molecular structure and bonding characteristics of such compounds (Asiri, Al-Youbi, Faidallah, & Ng, 2011).

Synthesis and Characterization

• Sroor (2019) reported on the synthesis and characterization of new biologically active pyridine scaffolds, demonstrating the chemical versatility and potential biological applications of similar compounds (Sroor, 2019).

Chemical Transformations and Derivatives

• The research by Yassin (2009) explored chemical transformations and the synthesis of various derivatives of 2-substituted 3-cyano-4,6-dimethylpyridine, providing insights into the reactivity and potential applications of these derivatives (Yassin, 2009).

Photopolymerization Applications

• Ortyl et al. (2019) investigated the use of 2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives as sensors in photopolymerization processes. This research highlights the compound's potential in material science, particularly in monitoring and enhancing photopolymerization (Ortyl et al., 2019).

Optoelectronic Properties

• The studies by Zeyada et al. (2016) on the structural and optical properties of similar compounds indicate their potential applications in optoelectronics and photovoltaic devices (Zeyada, El-Nahass, & El-Shabaan, 2016).

Antimicrobial Activity

• Ibrahim et al. (2008) and Rostamizadeh et al. (2013) have both explored the antimicrobial properties of related pyridine derivatives, suggesting possible applications in pharmaceuticals and biomedicine (Ibrahim, Abdel-Rahman, Abdel-Halim, Ibrahim, & Allimony, 2008), (Rostamizadeh, Nojavan, Aryan, Sadeghian, & Davoodnejad, 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “2-Amino-4-(4-chlorophenyl)-5,6-dimethylpyridine-3-carbonitrile” would require appropriate safety precautions. This could include wearing personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could involve preclinical and clinical trials.